Cas no 2137684-87-6 (2-ethyl-7-methyl-6-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-ethyl-7-methyl-6-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2137684-87-6
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5753080
• PubChem ID: 165479194
• Update Time: 2025-06-07

2-ethyl-7-methyl-6-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-7-methyl-6-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2137684-87-6
• EN300-1078035
• 2-ethyl-7-methyl-6-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol

• Inchi： 1S/C12H17N3O/c1-5-9-13-10-6-8(4)11(7(2)3)12(16)15(10)14-9/h6-7H,5H2,1-4H3,(H,13,14)
• InChI Key： IZOOUJWYWJYDJB-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)C=C2N=C(CC)NN12)C(C)C

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-ethyl-7-methyl-6-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol

Introduction to 2-ethyl-7-methyl-6-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2137684-87-6)

2-ethyl-7-methyl-6-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol, identified by its CAS number 2137684-87-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the triazolo-pyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of multiple functional groups, including ethyl, methyl, and propan-2-yl substituents, along with the triazolo-pyridine core, contributes to its diverse chemical properties and biological relevance.

The synthesis and characterization of 2-ethyl-7-methyl-6-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol have been subjects of considerable research interest. The compound’s molecular structure incorporates a fused triazole ring connected to a pyridine ring, which is a motif known to exhibit various biological effects. The specific arrangement of the substituents enhances its interactions with biological targets, making it a promising candidate for further pharmacological investigation.

In recent years, there has been a surge in the exploration of novel heterocyclic compounds for their therapeutic applications. The triazolo-pyridine scaffold has shown promise in multiple drug discovery programs due to its ability to modulate key biological pathways. 2-Ethyl-7-methyl-6-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol is no exception and has been studied for its potential role in addressing various health challenges. Its unique structural features make it an attractive molecule for designing drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of ethyl, methyl, and propan-2-yl groups provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility is crucial in the drug discovery process, where optimizing a molecule’s activity and selectivity is paramount.

The biological activity of 2-Ethyl-7-methyl-6-(propan-2-y l)-1,2,4-triazolo[1,5-a]pyridin -5 -ol has been investigated in several preclinical studies. These studies have revealed promising results in terms of its interaction with various biological targets. For instance, the compound has demonstrated potential as an inhibitor of certain enzymes and receptors that are implicated in inflammatory and infectious diseases. Additionally, its ability to cross cell membranes suggests that it may have therapeutic applications in treating conditions that require intracellular action.

The synthesis of CAS No. 2137684 -87 -6 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the triazolo-pyridine core efficiently. These techniques include cyclization reactions and nucleophilic substitutions that are well-suited for forming the complex heterocyclic structure. The synthetic route also emphasizes scalability and cost-effectiveness, which are essential factors in pharmaceutical development.

Recent advancements in computational chemistry have further enhanced the understanding of 2-Ethyl -7-methyl -6-(propan -2 -yl)-1 , 2 , 4-triazolo [1 , 5-a]pyridin -5 -ol‘s behavior. Molecular modeling studies have provided insights into how the compound interacts with biological targets at the atomic level. These insights are invaluable for designing derivatives with improved pharmacokinetic properties and reduced toxicity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The pharmacological profile of this compound is still under active investigation. However, preliminary findings suggest that it may exhibit therapeutic effects comparable to existing drugs while offering additional benefits such as improved bioavailability and selectivity. This makes it a valuable asset in the pharmaceutical industry’s quest for novel treatments.

The safety profile of CAS No 2137684 -87 -6 is another critical aspect that has been examined in preclinical studies. Toxicology assessments have been conducted to evaluate its potential side effects at various doses. These studies aim to establish safe dosage ranges and identify any long-term risks associated with its use. Comprehensive safety data is essential before moving into clinical trials and ensuring patient well-being during therapeutic use.

The regulatory landscape for new drug candidates like 2-Ethyl -7-methyl -6-(propan -2 -yl)-1 , 2 , 4-triazolo [1 , 5-a]pyridin -5 -ol is stringent but well-defined. Manufacturers must adhere to strict guidelines set by regulatory agencies such as the FDA and EMA to ensure the safety and efficacy of their products. Compliance with these regulations is crucial for successful market approval and patient access to new treatments.

The future prospects for CAS No 2137684 -87 -6 are promising given its unique structural features and potential biological activities. Ongoing research aims to expand its therapeutic applications by exploring new derivatives and formulations. Collaborative efforts between academic institutions and pharmaceutical companies will be key in translating these findings into tangible medical benefits.

In conclusion,CAS No 2137684 -87 -6, corresponding to 2-Ethyl –7 –methyl–6–(propan– ––)))))) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications . Its complex molecular structure , combined with promising preclinical results , positions it as a valuable candidate for further development . As research continues , we can expect more insights into its mechanisms of action and expanded therapeutic possibilities . The journey from laboratory discovery to clinical application highlights the importance of interdisciplinary collaboration and innovation in addressing global health challenges .